Cas no 2344685-24-9 (4-[2-(Methylamino)-2-oxoethyl]benzoic acid)

• Product Name: 4-[2-(Methylamino)-2-oxoethyl]benzoic acid
• CAS No: 2344685-24-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5328276
• Update Time: 2025-06-07

4-[2-(Methylamino)-2-oxoethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Methylamino)-2-oxoethyl]benzoic acid
• 4-[(methylcarbamoyl)methyl]benzoic acid
• Z3690357341

• Inchi： 1S/C10H11NO3/c1-11-9(12)6-7-2-4-8(5-3-7)10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： YPRZYKHZGFQSPK-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(C(=O)O)=CC=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4

Additional information on 4-[2-(Methylamino)-2-oxoethyl]benzoic acid

4-[2-(Methylamino)-2-oxoethyl]benzoic acid (CAS No. 2344685-24-9): A Comprehensive Overview

4-[2-(Methylamino)-2-oxoethyl]benzoic acid, identified by the CAS registry number 2344685-24-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities, making it a subject of extensive study.

The molecular structure of 4-[2-(Methylamino)-2-oxoethyl]benzoic acid comprises a benzoic acid moiety attached to a 2-(methylamino)-2-oxoethyl group. This arrangement introduces both aromatic and amine functionalities, which are known for their versatility in chemical reactions. The benzoic acid group contributes to the compound's acidity and potential for forming hydrogen bonds, while the methylamino group imparts nucleophilic characteristics, enhancing its reactivity in various chemical transformations.

Recent research has focused on the synthesis of 4-[2-(Methylamino)-2-oxoethyl]benzoic acid through efficient and scalable methods. One notable approach involves the condensation of benzoyl chloride with amines under controlled conditions, followed by oxidation to introduce the oxo group. This method not only ensures high purity but also aligns with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, 4-[2-(Methylamino)-2-oxoethyl]benzoic acid has shown promise in the development of bioactive molecules. Its ability to act as a precursor for peptide synthesis has been explored in recent studies, where it serves as a building block for constructing complex biomolecules with potential therapeutic applications. Additionally, its role as an intermediate in the synthesis of pharmaceutical agents targeting specific diseases has been documented in several peer-reviewed journals.

The pharmacological properties of 4-[2-(Methylamino)-2-oxoethyl]benzoic acid have also been investigated. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant activities, making it a candidate for further exploration in drug discovery programs. Its ability to modulate cellular pathways involved in inflammation and oxidative stress underscores its potential as a lead compound for developing novel therapeutics.

In the realm of material science, 4-[2-(Methylamino)-2-oxoethyl]benzoic acid has been utilized as a precursor for synthesizing advanced materials such as polymeric films and nanoparticles. Its functional groups enable easy incorporation into polymer matrices, enhancing the mechanical and thermal properties of the resulting materials. Recent breakthroughs in nanotechnology have leveraged this compound to create biocompatible nanoparticles for drug delivery systems, highlighting its versatility across multiple disciplines.

The environmental impact of synthesizing and using 4-[2-(Methylamino)-2-oxoethyl]benzoic acid has also come under scrutiny. Researchers have developed eco-friendly synthesis routes that reduce hazardous byproducts and minimize energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemistry practices and reducing the ecological footprint of chemical manufacturing.

In conclusion, 4-[2-(Methylamino)-2-oxoethyl]benzoic acid (CAS No. 2344685-24-9) stands as a multifaceted compound with diverse applications across organic chemistry, pharmacology, and materials science. Its unique structural features, coupled with recent advancements in synthesis and application methodologies, position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various scientific domains.